8-(2-Fluorobenzyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 3-(3-fluorophenyl)-8-[(2-fluorophenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C20H19F2N3O/c21-16-6-3-5-14(12-16)18-19(26)24-20(23-18)8-10-25(11-9-20)13-15-4-1-2-7-17(15)22/h1-7,12H,8-11,13H2,(H,24,26)
• InChI Key: DTHYCJYRTYPZPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC(=CC=C3)F)CC4=CC=CC=C4F
• Molecular Formula: C20H19F2N3O
• Molecular Weight: 355.4 g/mol

Description

8-(2-Fluorobenzyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as FBLD-7 and belongs to the class of spirocyclic compounds.

Scientific Research Applications

Antipsychotic Profiles

Compounds similar to "8-(2-Fluorobenzyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one" have been examined for their antipsychotic potential. In particular, derivatives have shown promise in biochemical and behavioral pharmacological test models, suggesting a reduced propensity for neurological side effects. This is significant for the development of safer antipsychotic medications with fewer adverse effects (Wise et al., 1985).

Anti-Cancer and EGFR Inhibitors

Another study synthesized triazaspiro[4.5]dec-8-ene benzylidine derivatives containing a thiazolidinone ring system, demonstrating moderate antiproliferative activity against MCF-7 cell lines and potent inhibitory activity as epidermal growth factor receptor inhibitors. This highlights the compound's potential in the development of new cancer therapeutics (Fleita et al., 2013).

Anticonvulsant Activity

A series of N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-dione derivatives, including compounds with structural similarities to "8-(2-Fluorobenzyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one", showed significant anticonvulsant activity. These findings could contribute to the development of new treatments for seizure disorders (Obniska et al., 2006).

Analgesic Activity

Research into novel spiro heterocycles, including derivatives of the triazaspirodecanone structure, has revealed significant analgesic properties. This suggests potential applications in pain management and the treatment of chronic pain conditions (Cohen et al., 1978).

Antimicrobial Activity

Compounds related to "8-(2-Fluorobenzyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one" have also been explored for their antimicrobial properties. Studies have shown that certain derivatives exhibit potent antibacterial and antifungal activities, indicating their potential in the development of new antimicrobial agents (Luo et al., 2015).